Cas no 918137-43-6 (3-Fluoro-4-(1,4-oxazepan-4-yl)aniline)

3-Fluoro-4-(1,4-oxazepan-4-yl)aniline structure
918137-43-6 structure
Product Name:3-Fluoro-4-(1,4-oxazepan-4-yl)aniline
CAS No:918137-43-6
MF:C11H15FN2O
MW:210.248006105423
CID:779660
Update Time:2023-08-03

3-Fluoro-4-(1,4-oxazepan-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-fluoro-4-(tetrahydro-1,4-oxazepin-4(5H)-yl)-
    • 3-fluoro-4-(1,4-oxazepan-4-yl)aniline
    • 3-fluoro-4-[1,4]oxazepan-4-yl-phenylamine
    • 3-Fluoro-4-(1,4-oxazepan-4-yl)aniline
    • Inchi: 1S/C11H15FN2O/c12-10-8-9(13)2-3-11(10)14-4-1-6-15-7-5-14/h2-3,8H,1,4-7,13H2
    • InChI Key: WJUDAZSPXBWHIG-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1CCOCCC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Topological Polar Surface Area: 38.5
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